Cas no 2229176-25-2 (1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine
• CAS No: 2229176-25-2
• MF: C₁₄H₁₉F₂NO
• MW: 255.303570985794
• CID: 5971250
• PubChem ID: 165884696
• Update Time: 2025-06-08

1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclohexan-1-amine
• EN300-1972215
• 2229176-25-2

• Inchi： 1S/C14H19F2NO/c1-10-6-5-7-11(12(10)18-13(15)16)14(17)8-3-2-4-9-14/h5-7,13H,2-4,8-9,17H2,1H3
• InChI Key： GVEQXRFEBZTJMU-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(CCCCC1)N)F

Computed Properties

• Exact Mass: 255.14347055g/mol
• Monoisotopic Mass: 255.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine

Introduction to 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine (CAS No: 2229176-25-2)

1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine, identified by its CAS number 2229176-25-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethoxy group and a methylphenylcyclohexan-1-amine moiety, contribute to its unique chemical and pharmacological properties.

The difluoromethoxy substituent is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. This group is often incorporated into pharmaceuticals to improve their pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the methylphenylcyclohexan-1-amine backbone provides a rigid aromatic structure that can interact favorably with biological targets, such as enzymes and receptors. Such interactions are essential for modulating biological pathways and achieving the desired therapeutic effects.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine structure bears similarities to known pharmacologically active agents, suggesting potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that this compound may exhibit anxiolytic and antidepressant-like effects, although further research is needed to fully elucidate its mechanism of action.

The synthesis of 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule. The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in confirming the structural integrity of the synthesized compound.

One of the most compelling aspects of 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes it an attractive scaffold for drug discovery programs aimed at identifying novel therapeutics for unmet medical needs.

The pharmacological profile of 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine has been investigated in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated interactions with various neurotransmitter receptors and enzymes, suggesting multiple mechanisms of action. For instance, it may inhibit the reuptake of serotonin or norepinephrine, two key neurotransmitters involved in mood regulation. Animal studies have also shown promising results, with evidence indicating that this compound can alleviate symptoms associated with anxiety and depression.

As research in medicinal chemistry continues to advance, computational methods such as molecular docking and virtual screening are being increasingly utilized to predict the binding affinity and potential interactions of 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine with biological targets. These computational approaches complement traditional experimental techniques by providing rapid and cost-effective screening of large libraries of compounds. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds for further development.

The development of new drugs is a complex and iterative process that requires collaboration across multiple disciplines, including chemistry, pharmacology, biochemistry, and clinical medicine. The case of 1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine exemplifies how interdisciplinary research can lead to significant advancements in drug discovery. By leveraging cutting-edge synthetic methods, sophisticated analytical techniques, and innovative computational tools, scientists are poised to uncover new therapeutic agents that address critical unmet medical needs.

In conclusion,1-2-(difluoromethoxy)-3-methylphenylcyclohexan-1-amine (CAS No: 2229176-25-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive scaffold for developing novel treatments for CNS disorders. As research progresses，this compound will continue to be a focal point for scientists seeking to advance our understanding of neurological diseases and develop effective interventions.